Cas no 2680771-94-0 (1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid)

• Product Name: 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid
• CAS No: 2680771-94-0
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5652911
• PubChem ID: 165912235
• Update Time: 2025-05-19

1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680771-94-0
• EN300-28278957
• 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C12H17N3O3/c1-8(16)15-6-9(3-10(7-15)12(17)18)11-4-13-14(2)5-11/h4-5,9-10H,3,6-7H2,1-2H3,(H,17,18)
• InChI Key： DQBRGXAAOFCXKS-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)=O)CC(C2C=NN(C)C=2)C1)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid

Introduction to 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid (CAS No. 2680771-94-0)

1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With the CAS number 2680771-94-0, this compound represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a piperidine ring coupled with a pyrazole moiety and an acetyl substituent, positions it as a versatile scaffold for designing novel bioactive molecules.

The compound’s significance lies in its potential applications across multiple therapeutic areas. The piperidine core is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance drug solubility and metabolic stability. This characteristic makes it particularly valuable in the development of oral medications. Additionally, the presence of the 1-methyl-1H-pyrazol-4-yl group introduces additional functional diversity, which can be exploited to modulate biological activity. Pyrazole derivatives have been extensively studied for their role in various pharmacological processes, including anti-inflammatory, antiviral, and anticancer effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid make it an attractive building block for such inhibitors. For instance, the acetyl group can serve as a hinge-binding motif, while the pyrazole ring can interact with key residues in the target protein’s active site. This dual functionality has been leveraged in the design of compounds targeting enzymes such as kinases and proteases, which are critical in numerous diseases.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly relevant in high-throughput screening (HTS) campaigns, where large numbers of analogs are synthesized and tested for efficacy against disease targets. The versatility of 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid makes it an invaluable asset in such endeavors.

The compound’s physicochemical properties also contribute to its appeal as a pharmaceutical intermediate. Its molecular weight and solubility profile suggest that it could be suitable for formulation into oral or injectable dosage forms. Furthermore, its stability under various storage conditions enhances its practicality for industrial-scale synthesis and purification processes. These attributes are essential for ensuring the compound’s suitability for preclinical and clinical studies.

Recent advancements in computational chemistry have further highlighted the potential of 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid as a drug-like molecule. Molecular docking studies have demonstrated its ability to bind effectively to several therapeutic targets, including those implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. These studies not only validate its structural potential but also provide insights into possible mechanisms of action. Such findings are crucial for guiding experimental design and optimizing lead compounds.

In addition to its pharmacological promise, the synthesis of 1-acetyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid exemplifies modern synthetic methodologies that prioritize efficiency and sustainability. The reaction pathways employed often involve transition metal catalysis and green chemistry principles, reducing waste and improving yields. These approaches align with the broader industry trend toward environmentally conscious drug development.

The compound’s role in interdisciplinary research is also noteworthy. Its synthesis may intersect with materials science, where piperidine derivatives are explored for their electronic properties or as precursors to functional materials. Similarly, its biological applications could bridge gaps between academia and industry, fostering collaborations that accelerate drug discovery pipelines.

As interest in precision medicine grows, compounds like 1-acetyl-5-(1-methyl-1H-pyrazol-4-y)piperidine 3-carboxylic acid are being evaluated for their potential use in personalized therapies. By understanding how individual genetic profiles influence drug response, researchers can design targeted interventions that maximize efficacy while minimizing side effects. The compound’s multifaceted nature makes it a compelling candidate for such personalized medicine approaches.

The future directions for research involving CAS No 268077 194 0 include exploring its derivatives further to identify novel therapeutic applications. For instance, modifications to the acetyl group or the pyrazole ring could yield compounds with enhanced selectivity or potency against specific disease targets. Additionally, investigating its interactions with cellular pathways could uncover new mechanisms relevant to human health and disease.

In conclusion, 2680771940 represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional versatility。 Its potential applications span multiple therapeutic areas，making it a valuable asset for researchers seeking to develop innovative treatments。 As scientific understanding evolves，the role of this compound is expected to expand，further solidifying its importance in modern drug discovery。